Cas no 2092616-67-4 ((2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid)

(2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid
- Z2689498276
- rac-(2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid
- D-Proline, 5-(aminocarbonyl)-1-methyl-, (5S)-rel-
-
- Inchi: 1S/C7H12N2O3/c1-9-4(6(8)10)2-3-5(9)7(11)12/h4-5H,2-3H2,1H3,(H2,8,10)(H,11,12)/t4-,5+/m0/s1
- InChI Key: YFCZYOCQNRXIGT-CRCLSJGQSA-N
- SMILES: OC([C@H]1CC[C@@H](C(N)=O)N1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 217
- Topological Polar Surface Area: 83.6
- XLogP3: -2.9
(2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-364563-1.0g |
rac-(2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid |
2092616-67-4 | 95.0% | 1.0g |
$1343.0 | 2025-03-18 | |
Enamine | EN300-364563-0.5g |
rac-(2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid |
2092616-67-4 | 95.0% | 0.5g |
$1046.0 | 2025-03-18 | |
1PlusChem | 1P0287CL-50mg |
rac-(2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid, cis |
2092616-67-4 | 90% | 50mg |
$448.00 | 2023-12-19 | |
Aaron | AR0287KX-1g |
rac-(2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid, cis |
2092616-67-4 | 95% | 1g |
$1872.00 | 2025-02-15 | |
1PlusChem | 1P0287CL-10g |
rac-(2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid, cis |
2092616-67-4 | 90% | 10g |
$7199.00 | 2023-12-19 | |
Aaron | AR0287KX-2.5g |
rac-(2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid, cis |
2092616-67-4 | 95% | 2.5g |
$3643.00 | 2025-02-15 | |
1PlusChem | 1P0287CL-2.5g |
rac-(2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid, cis |
2092616-67-4 | 90% | 2.5g |
$3314.00 | 2023-12-19 | |
Enamine | EN300-364563-2.5g |
rac-(2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid |
2092616-67-4 | 95.0% | 2.5g |
$2631.0 | 2025-03-18 | |
Enamine | EN300-364563-5.0g |
rac-(2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid |
2092616-67-4 | 95.0% | 5.0g |
$3894.0 | 2025-03-18 | |
Enamine | EN300-364563-10.0g |
rac-(2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid |
2092616-67-4 | 95.0% | 10.0g |
$5774.0 | 2025-03-18 |
(2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid Related Literature
-
T. Lan,Y. Hu,G. Wu,X. Tao,W. Chen J. Mater. Chem. C, 2015,3, 1888-1892
-
Bin Hai,Binqi Wang,Min Yu RSC Adv., 2021,11, 14710-14716
-
Amalia Poblador-Bahamonde,Eric Clot Dalton Trans., 2013,42, 776-781
-
Hannah James,Brendan J. Kennedy,Thomas A. Whittle,Maxim Avdeev Dalton Trans., 2014,43, 17085-17089
Additional information on (2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid
Comprehensive Overview of (2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid (CAS No. 2092616-67-4)
(2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid (CAS No. 2092616-67-4) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its carbamoyl and carboxylic acid functional groups, has garnered attention for its unique stereochemistry and applications in drug development. Its molecular structure, featuring a 1-methylpyrrolidine backbone, makes it a valuable intermediate in synthesizing bioactive molecules targeting neurological and metabolic disorders.
In recent years, the demand for chiral building blocks like (2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid has surged due to their role in asymmetric synthesis. Researchers are particularly interested in its potential as a precursor for peptide mimetics and enzyme inhibitors, aligning with trends in personalized medicine and targeted therapies. The compound’s stereospecificity ensures high selectivity in binding interactions, a critical factor in modern drug design.
The synthesis of CAS No. 2092616-67-4 often involves multi-step organic reactions, including stereocontrolled cyclization and carbamoylation. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and confirm its (2R,5S) configuration. These methods address the growing need for high-purity intermediates in APIs (Active Pharmaceutical Ingredients) production, a topic frequently searched in academic and industrial forums.
From a commercial perspective, (2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid is listed in catalogs of specialty chemical suppliers, catering to pharmaceutical and biotech industries. Its applications extend to proteomics research and structure-activity relationship (SAR) studies, where its modular structure aids in optimizing drug candidates. Discussions on platforms like PubMed and ResearchGate highlight its relevance in fragment-based drug discovery, a trending approach in medicinal chemistry.
Environmental and regulatory considerations for CAS No. 2092616-67-4 emphasize its compliance with REACH and GMP guidelines, ensuring safe handling in laboratory settings. As sustainability gains traction, synthetic routes minimizing hazardous byproducts are being explored, resonating with searches for green chemistry alternatives. This aligns with the broader industry shift toward eco-friendly synthesis and atom economy.
In summary, (2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid represents a versatile scaffold in drug discovery, combining stereochemical precision with functional adaptability. Its CAS registry (2092616-67-4) serves as a key identifier for researchers navigating chemical databases, while its properties continue to inspire innovations in biocatalysis and therapeutic development.
2092616-67-4 ((2R,5S)-5-carbamoyl-1-methylpyrrolidine-2-carboxylic acid) Related Products
- 1806171-22-1(5-(Fluoromethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine)
- 81216-14-0(7-bromohept-1-yne)
- 1447952-95-5(3-Ethyl-5,6,7,8-tetrahydro-3H-pyrido[3,4-d]pyridazin-4-one)
- 1820575-47-0(tert-butyl (1S,5S)-3,6-diazabicyclo[3.2.2]nonane-3-carboxylate;hydrochloride)
- 2034341-07-4(3-(2H-1,3-benzodioxol-5-yl)-1-(2,5-dimethylbenzoyl)pyrrolidine)
- 2228649-48-5(1-(3-tert-butylphenyl)-2-(methylamino)ethan-1-one)
- 1396883-53-6(3-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(thiophen-2-yl)methylurea)
- 1392219-11-2((2S)-4-tert-butoxy-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3,3-dimethyl-4-oxo-butanoic acid)
- 32329-98-9(3,4'-Dimethoxy-2'-hydroxychalcone)
- 2228929-60-8(5-(3-bromo-5-methoxypyridin-4-yl)-1,3-oxazol-2-amine)



